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Compound of Interest

Compound Name: Diiodotyrosine, D-

Cat. No.: B555807 Get Quote

For researchers, scientists, and drug development professionals, sourcing high-purity reagents

is paramount to achieving reliable and reproducible experimental outcomes. This document

provides detailed information on the sources, suppliers, and applications of analytical grade D-

Diiodotyrosine (D-DIT), a key molecule in thyroid hormone research.

D-Diiodotyrosine, a derivative of the amino acid tyrosine, serves as a crucial precursor in the

biosynthesis of thyroid hormones, thyroxine (T4) and triiodothyronine (T3). Its availability in a

highly pure, analytical grade form is essential for a range of research applications, from

metabolic studies to the development of novel therapeutics targeting the thyroid signaling

pathway.

Sources and Suppliers of Analytical Grade D-
Diiodotyrosine
A comprehensive search has identified several reputable suppliers offering D-Diiodotyrosine.

While the specific designation "analytical grade" may vary between suppliers, products with

high purity levels (typically ≥98%), as determined by methods like High-Performance Liquid

Chromatography (HPLC), are suitable for most research applications. Researchers should

always request a Certificate of Analysis (CoA) to verify the purity and identity of the compound.

Below is a comparative table of suppliers offering D-Diiodotyrosine and related compounds.

Please note that pricing and availability are subject to change and should be confirmed directly

with the suppliers.
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Supplier Product Name CAS Number Purity
Available
Quantities

Sigma-Aldrich

3,5-Diiodo-L-

tyrosine

dihydrate

18835-59-1
≥98.0% (HPLC)

[1]
10 g[1]

Cayman

Chemical

3,5-Diiodo-L-

tyrosine
300-39-0 ≥98%[2] Custom

Selleck

Chemicals

3,5-

Diiodotyrosine

Dihydrate

Not Specified

Quality

confirmed by

NMR & HPLC[3]

Custom

MedKoo Diiodotyrosine 66-02-4 Not Specified
100mg, 250mg,

1g[4]

Amitychem
L-3,5-

diiodotyrosine
Not Specified

Research and

Industrial

Grade/98.00;

Pharmacy

Grade/99[5]

Custom

DC Chemicals Diiodotyrosine Not Specified Not Specified Custom[6]

Genprice
3,5-Diiodo-DL-

tyrosine
Not Specified Not Specified 10 mg[7]

Key Applications and Experimental Protocols
Analytical grade D-Diiodotyrosine is primarily utilized in studies related to thyroid hormone

metabolism and function. Its applications include, but are not limited to:

In vitro synthesis of thyroid hormones: Investigating the enzymatic and non-enzymatic

pathways of T3 and T4 formation.[8][9]

Radioimmunoassay (RIA) development: As a standard for the quantification of DIT in

biological samples.[10][11]
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Enzyme inhibition assays: Studying the kinetics of enzymes involved in thyroid hormone

synthesis and metabolism.

Chromatographic analysis: Serving as a reference standard for the identification and

quantification of DIT in complex mixtures using techniques like HPLC.[12][13]

Experimental Protocols
Protocol 1: High-Performance Liquid Chromatography
(HPLC) for the Determination of D-Diiodotyrosine in
Serum
This protocol provides a general framework for the analysis of D-Diiodotyrosine in serum

samples. Optimization of specific parameters may be required depending on the HPLC system

and sample matrix.

Materials:

D-Diiodotyrosine analytical standard

Acetonitrile (HPLC grade)

Trifluoroacetic acid (TFA)

Water (HPLC grade)

Serum samples

Solid-phase extraction (SPE) cartridges (e.g., C18)

Theophylline (internal standard)

Instrumentation:

HPLC system with a photodiode array (PDA) or UV detector

Reversed-phase C18 column (e.g., Inertsil C18)
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Procedure:

Standard Preparation: Prepare a stock solution of D-Diiodotyrosine and theophylline (internal

standard) in a suitable solvent (e.g., methanol or a mixture of mobile phase). Perform serial

dilutions to create a calibration curve.

Sample Preparation (Solid-Phase Extraction):

Spike drug-free serum samples with known concentrations of D-Diiodotyrosine standards.

Precondition the C18 SPE cartridges with methanol followed by water.

Load the serum samples onto the cartridges.

Wash the cartridges to remove interferences.

Elute the analytes with a suitable solvent (e.g., methanol or acetonitrile).

Evaporate the eluate to dryness and reconstitute in the mobile phase.

Chromatographic Conditions:[12][13]

Mobile Phase A: 0.1% aqueous solution of trifluoroacetic acid (pH 3)

Mobile Phase B: Acetonitrile

Gradient Program: A 25-minute gradient from a low to a high percentage of acetonitrile.

Flow Rate: 1 mL/min

Detection: Monitor the absorbance at a suitable wavelength (e.g., 220 nm).

Quantification: Use the calibration curve generated from the standards and the peak area

ratio of D-Diiodotyrosine to the internal standard to determine the concentration in the

samples.

Experimental Workflow for HPLC Analysis
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Caption: Workflow for the HPLC analysis of D-Diiodotyrosine.

Protocol 2: Radioimmunoassay (RIA) for the
Quantification of D-Diiodotyrosine
This protocol outlines the general steps for a competitive radioimmunoassay to measure D-

Diiodotyrosine concentrations in biological fluids.

Materials:

D-Diiodotyrosine analytical standard

Radiolabeled D-Diiodotyrosine (e.g., ¹²⁵I-DIT)

Specific antibody against D-Diiodotyrosine

Assay buffer (e.g., phosphate-buffered saline with protein carrier)

Separating agent (e.g., second antibody, polyethylene glycol)

Biological samples

Instrumentation:

Gamma counter
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Procedure:[14][15]

Reagent Preparation:

Prepare a standard curve by serially diluting the D-Diiodotyrosine analytical standard.

Dilute the radiolabeled D-Diiodotyrosine and the specific antibody to their optimal

concentrations in the assay buffer.

Assay Setup:

To a series of tubes, add a fixed amount of the specific antibody.

Add the standard dilutions or unknown samples.

Add a fixed amount of radiolabeled D-Diiodotyrosine to initiate the competitive binding

reaction.

Incubation: Incubate the mixture for a specified time and temperature to allow the binding

reaction to reach equilibrium.

Separation: Separate the antibody-bound and free radiolabeled D-Diiodotyrosine using a

suitable separation agent.

Counting: Measure the radioactivity in the bound or free fraction using a gamma counter.

Calculation: Construct a standard curve by plotting the percentage of bound radiolabel

versus the concentration of the unlabeled D-Diiodotyrosine standards. Determine the

concentration of D-Diiodotyrosine in the unknown samples by interpolating their percentage

of bound radiolabel on the standard curve.
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Caption: Competitive binding in a Radioimmunoassay (RIA).

Thyroid Hormone Biosynthesis Signaling Pathway
D-Diiodotyrosine is a central intermediate in the synthesis of thyroid hormones within the

thyroid gland. The process begins with the uptake of iodide by the thyroid follicular cells. Iodide

is then oxidized and incorporated into tyrosine residues of the thyroglobulin protein, forming

monoiodotyrosine (MIT) and diiodotyrosine (DIT). Subsequently, two molecules of DIT couple

to form thyroxine (T4), or one molecule of MIT and one molecule of DIT couple to form

triiodothyronine (T3).[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3,5-Diiodo- L -tyrosine crystalline 18835-59-1 [sigmaaldrich.com]

2. caymanchem.com [caymanchem.com]

3. selleckchem.com [selleckchem.com]

4. medkoo.com [medkoo.com]

5. echemi.com [echemi.com]

6. Diiodotyrosine Datasheet DC Chemicals [dcchemicals.com]

7. genprice.com [genprice.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b555807?utm_src=pdf-body-img
https://www.benchchem.com/product/b555807?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/sigma/d0754
https://www.caymanchem.com/product/36266/3,5-diiodo-l-tyrosine
https://www.selleckchem.com/products/3-5-diiodotyrosine-dihydrate.html
https://www.medkoo.com/products/20160
https://www.echemi.com/produce/pr22070554460-l-3-5-diiodotyrosine.html
https://dcchemicals.com/product_show-Diiodotyrosine.html?datasheet=datasheet
https://genprice.com/antibody-tyrosine-kinase/3-5-diiodo-dl-tyrosine-8285844656408
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555807?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. SYNTHESIS IN VITRO OF THYROXINE FROM DIIODOTYROSINE BY
MYELOPEROXIDASE AND BY A CELL-FREE PREPARATION OF BEEF THYROID
GLANDS. II. FLAVIN MONONUCLEOTIDE AND MN2+ SYSTEM - PubMed
[pubmed.ncbi.nlm.nih.gov]

9. SYNTHESIS IN VITRO OF THYROXINE FROM DIIODOTYROSINE BY
MYELOPEROXIDASE AND BY A CELL-FREE PREPARATION OF BEEF THYROID
GLANDS. I. GLUCOSE-GLUCOSE OXIDASE SYSTEM - PubMed
[pubmed.ncbi.nlm.nih.gov]

10. A multiple ligand-binding radioimmunoassay of diiodotyrosine - PMC
[pmc.ncbi.nlm.nih.gov]

11. scispace.com [scispace.com]

12. Development of a validated HPLC method for the determination of iodotyrosines and
iodothyronines in pharmaceuticals and biological samples using solid phase extraction -
PubMed [pubmed.ncbi.nlm.nih.gov]

13. researchgate.net [researchgate.net]

14. Radioimmunoassay (RIA) Protocol & Troubleshooting Guide for Researchers - Creative
Biolabs [creativebiolabs.net]

15. microbenotes.com [microbenotes.com]

16. Thyroid - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Analytical Grade D-Diiodotyrosine: A Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555807#sources-and-suppliers-of-analytical-grade-d-
diiodotyrosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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